2,3-Dinor-8-epi-prostaglandin F2alpha

• CAS No.: 221664-05-7
• Product Name: 2,3-Dinor-8-epi-prostaglandin F2alpha
• Molecular Formula: C18H30O5
• Molecular Weight: 326.4 g/mol
• IUPAC Name: (Z)-5-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]pent-3-enoic acid
• Standard InChI: InChI=1S/C18H30O5/c1-2-3-4-7-13(19)10-11-15-14(16(20)12-17(15)21)8-5-6-9-18(22)23/h5-6,10-11,13-17,19-21H,2-4,7-9,12H2,1H3,(H,22,23)/b6-5-,11-10+/t13-,14-,15+,16-,17+/m0/s1
• Standard InChIKey: IDKLJIUIJUVJNR-JSEKUSAISA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@H]1C/C=C\CC(=O)O)O)O)O
• SMILES: CCCCCC(C=CC1C(CC(C1CC=CCC(=O)O)O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(CC(C1CC=CCC(=O)O)O)O)O
• Appearance: Assay:≥98%A solution in methyl acetate
• Description: 8-iso Prostaglandin F2α (8-iso PGF2α; 8-isoprostane) is a prostaglandin-like product of non-specific lipid peroxidation. 2,3-dinor-8-iso PGF2α is a metabolite of 8-iso PGF2α in humans and rats. In these species, exogenously infused 8-iso PGF2α is converted to 2,3-dinor-8-iso PGF1α and (2,3-dinor-8-iso PGF2α. Rat hepatocytes further metabolize 8-iso PGF2α to another β-oxidation product, 2,3,4,5-tetranor-8-iso PGF2α. 2,3-dinor-8-iso PGF2α is present in normal human urine at concentrations of 200-300 pg/ml. Its concentration is increased in conditions of oxidative injury (for example, smoking), and correlates well with that of the parent isoprostane, 8-iso PGF2α.
• Synonyms: (3Z)-5-[(1S,2R,3R,5S)-3,5-Dihydroxy-2-[(1E,3S)-3-hydroxy-1-octenyl]cyclopentyl]- 3-pentenoic acid; (3Z)-5-[(1S,2R,3R,5S)-3,5-Dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]cyclopentyl]-3-pentenoic acid; 2,3-Dinor-8-isoPGF2α; 2,3-Dinor-8-isoprostaglandin
• PubChem Compound: 9548881
• Last Modified: Nov 11 2021